Cas no 26179-83-9 (1H-Benzotriazole, 1-(2,2-dimethyl-1-oxopropyl)-)

• Product Name: 1H-Benzotriazole, 1-(2,2-dimethyl-1-oxopropyl)-
• CAS No: 26179-83-9
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 852136
• PubChem ID: 3426511
• Update Time: 2025-09-25

1H-Benzotriazole, 1-(2,2-dimethyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-(2,2-dimethyl-1-oxopropyl)-
• 1-(2,2,2-TRIMETHYLACETYL)-1H-BENZOTRIAZOLE
• 1-(benzotriazol-1-yl)-2,2-dimethylpropan-1-one

• Inchi： 1S/C11H13N3O/c1-11(2,3)10(15)14-9-7-5-4-6-8(9)12-13-14/h4-7H,1-3H3
• InChI Key： MQALRDFLWYVZQE-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 66-70 °C(lit.)
• Solubility: Not available

1H-Benzotriazole, 1-(2,2-dimethyl-1-oxopropyl)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles